Cas no 55486-78-7 (1H-Benzimidazol-2-amine, 5-phenoxy-)

1H-Benzimidazol-2-amine, 5-phenoxy- structure
55486-78-7 structure
Product Name:1H-Benzimidazol-2-amine, 5-phenoxy-
CAS No:55486-78-7
MF:C13H11N3O
MW:225.245942354202
CID:351791
PubChem ID:23110051
Update Time:2025-04-19

1H-Benzimidazol-2-amine, 5-phenoxy- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazol-2-amine, 5-phenoxy-
    • 6-phenoxy-1H-benzimidazol-2-amine
    • 55486-78-7
    • 5-Phenoxy-1H-benzo[d]imidazol-2-amine
    • SCHEMBL5475981
    • DTXSID70630636
    • Inchi: 1S/C13H11N3O/c14-13-15-11-7-6-10(8-12(11)16-13)17-9-4-2-1-3-5-9/h1-8H,(H3,14,15,16)
    • InChI Key: BSJFXXQHLLJOBA-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=CC=1)C1C=CC2=C(C=1)NC(N)=N2

Computed Properties

  • Exact Mass: 225.09033
  • Monoisotopic Mass: 225.090211983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 63.9Ų

Experimental Properties

  • PSA: 63.93
Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd